Cas no 366014-13-3 (1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one)
1,1,1-Trifluoro-3-methyl-4-phenylbut-3-en-2-one is a fluorinated enone compound with applications in organic synthesis and pharmaceutical intermediates. Its trifluoromethyl group enhances reactivity and stability, while the α,β-unsaturated ketone moiety allows for versatile functionalization. The phenyl and methyl substituents contribute to structural diversity, making it valuable for constructing complex molecular frameworks.
366014-13-3 structure
Product Name:1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
CAS No:366014-13-3
MF:C11H9F3O
MW:214.183773756027
CID:4512596
PubChem ID:101131700
Update Time:2025-06-19
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 1,1,1-trifluoro-3-methyl-4-phenyl-, (3E)-
- 1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
- KUKWSXMBLHGBIG-BQYQJAHWSA-N
- EN300-1880968
- (E)-1,1,1-Trifluoro-3-methyl-4-phenylbut-3-en-2-one
- 366014-13-3
- (E)-1,1,1-Trifluoro-3-methyl-4-phenyl-3-butene-2-one
-
- Inchi: 1S/C11H9F3O/c1-8(10(15)11(12,13)14)7-9-5-3-2-4-6-9/h2-7H,1H3/b8-7+
- InChI Key: KUKWSXMBLHGBIG-BQYQJAHWSA-N
- SMILES: FC(C(/C(/C)=C/C1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 214.06054939Da
- Monoisotopic Mass: 214.06054939Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1880968-0.05g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 0.05g |
$732.0 | 2023-09-18 | ||
| Enamine | EN300-1880968-0.1g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 0.1g |
$767.0 | 2023-09-18 | ||
| Enamine | EN300-1880968-0.25g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 0.25g |
$801.0 | 2023-09-18 | ||
| Enamine | EN300-1880968-0.5g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 0.5g |
$836.0 | 2023-09-18 | ||
| Enamine | EN300-1880968-1.0g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 1g |
$871.0 | 2023-06-01 | ||
| Enamine | EN300-1880968-2.5g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 2.5g |
$1707.0 | 2023-09-18 | ||
| Enamine | EN300-1880968-5.0g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 5g |
$2525.0 | 2023-06-01 | ||
| Enamine | EN300-1880968-10.0g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 10g |
$3746.0 | 2023-06-01 | ||
| Enamine | EN300-1880968-1g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 1g |
$871.0 | 2023-09-18 | ||
| Enamine | EN300-1880968-5g |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one |
366014-13-3 | 5g |
$2525.0 | 2023-09-18 |
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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